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Compound of Interest

Compound Name: CI-1015

Cat. No.: B1668927 Get Quote

In-Depth Technical Guide: CI-1015
For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Compound Name: CI-1015

CAS Number: 156672-01-4[1][2]

Synonyms: PD 144598, CI 1015, CI1015[2]

IUPAC Name: tricyclo[3.3.1.1(3,7)]dec-2-yl [1S-[1alpha(S*),2beta]]-[2-[(2-

hydroxycyclohexyl)amino]-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxoethyl]carbamate[3]

CI-1015 is a second-generation "peptoid" cholecystokinin B (CCK-B) receptor antagonist. It

was developed as a potential anxiolytic agent with an improved pharmacokinetic profile

compared to its predecessor, CI-988.[3] CI-1015 exhibits high selectivity for the CCK-B

receptor over the CCK-A receptor and has demonstrated anxiolytic-like effects in preclinical

studies.[3]

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of CI-1015.
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Property Value Source

CAS Number 156672-01-4 [1][2]

Molecular Formula C33H46N4O4 Calculated from structure

Molecular Weight 578.7 g/mol Calculated from structure

Binding Affinity (CCK-B

Receptor)
3.0 nM [3]

Binding Affinity (CCK-A

Receptor)
2900 nM [3]

Antagonist Profile (Ke in rat

VMN)
34 nM [3]

Minimum Effective Dose

(MED) in X-maze
0.1 µg/kg (oral) [3]

Mechanism of Action: CCK-B Receptor Antagonism
CI-1015 functions as a competitive antagonist at the cholecystokinin B (CCK-B) receptor, which

is predominantly found in the central nervous system.[4] The CCK-B receptor is a G-protein

coupled receptor (GPCR) that, upon binding its endogenous ligand cholecystokinin (CCK),

activates downstream signaling cascades. By blocking this interaction, CI-1015 inhibits these

downstream effects, which are implicated in anxiety and panic disorders.[5]

The binding of CCK to its receptor is known to modulate the activity of various neurotransmitter

systems, and its antagonists are being investigated for their potential in managing anxiety and

pain.[4][5]

Signaling Pathway of CCK-B Receptor Activation
The following diagram illustrates the signaling pathway initiated by the activation of the CCK-B

receptor, which is inhibited by CI-1015.
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CCK-B receptor signaling pathway inhibited by CI-1015.

Experimental Protocols
Anxiolytic Activity Assessment using the Elevated Plus
Maze (EPM)
This protocol is a standard method for assessing anxiety-like behavior in rodents and can be

utilized to evaluate the anxiolytic effects of CI-1015.[6][7][8][9][10]

Objective: To determine the anxiolytic-like effects of CI-1015 in rats or mice.

Apparatus:

An elevated plus-maze, typically made of wood or plastic, consisting of two open arms and

two enclosed arms of equal dimensions, extending from a central platform. The maze is

elevated from the ground.[8]

A video camera and recording software to monitor and score the animal's behavior.[8]

Procedure:

Animal Acclimation: Animals are housed in a controlled environment (temperature, humidity,

light/dark cycle) for at least one week before the experiment. They should be handled by the

experimenter for several days leading up to the test to reduce stress.[7]
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Drug Administration: CI-1015 is administered orally at the desired doses (e.g., based on the

reported MED of 0.1 µg/kg) at a specified time before testing (e.g., 30-60 minutes). A vehicle

control group and a positive control group (e.g., diazepam) should be included.

Testing:

Each animal is placed individually on the central platform of the EPM, facing one of the

open arms.[9]

The animal is allowed to explore the maze freely for a set period, typically 5 minutes.[8][9]

The entire session is recorded for later analysis.

The maze is cleaned thoroughly between each trial to eliminate olfactory cues.[8]

Data Analysis:

The primary measures of anxiety are the time spent in the open arms and the number of

entries into the open arms, often expressed as a percentage of the total time or total

entries.

An increase in the time spent and/or entries into the open arms is indicative of an

anxiolytic effect.

Other behavioral parameters such as total arm entries (a measure of locomotor activity),

head dips, and stretched-attend postures can also be scored.[8]

Experimental Workflow for Anxiolytic Testing
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Workflow for assessing the anxiolytic effects of CI-1015.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CI-1015 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

2. CI-1015 | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY
[guidetomalariapharmacology.org]

3. Second generation "peptoid" CCK-B receptor antagonists: identification and development
of N-(adamantyloxycarbonyl)-alpha-methyl-(R)-tryptophan derivative (CI-1015) with an
improved pharmacokinetic profile - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Cholecystokinin antagonist - Wikipedia [en.wikipedia.org]

5. What are CCK receptor antagonists and how do they work? [synapse.patsnap.com]

6. protocols.io [protocols.io]

7. scribd.com [scribd.com]

8. Elevated plus-maze [bio-protocol.org]

9. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents -
PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CI-1015 CAS number and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668927#ci-1015-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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